Cas no 17630-08-9 (Hexadecanoic acid,3-hydroxy-2,2-bis(hydroxymethyl)propyl ester)

• Product Name: Hexadecanoic acid,3-hydroxy-2,2-bis(hydroxymethyl)propyl ester
• CAS No: 17630-08-9
• MF: C₂₁H₄₂O₅
• MW: 374.555187702179
• CID: 184952
• PubChem ID: 87202
• Update Time: 2025-04-19

Hexadecanoic acid,3-hydroxy-2,2-bis(hydroxymethyl)propyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,3-hydroxy-2,2-bis(hydroxymethyl)propyl ester
• [3-hydroxy-2,2-bis(hydroxymethyl)propyl] hexadecanoate
• 3-hydroxy-2,2-bis(hydroxymethyl)propyl palmitate
• 3-hydroxy-2,2-bis(hydroxymethyl)propyl hexadecanoate
• Pentaerythritol palmitate
• Pentaerythritol hexadecanoate
• 2,2-Bis(hydroxymethyl)-1,3-propanediol 1-palmitate
• 2,2-Bis(hydroxymethyl)-1,3-propanediol 1-hexadecanoate
• Palmitic acid 3-hydroxy-2,2-bis(hydroxymethyl)propyl ester
• Hexadecanoic acid, 3-hydroxy-2,2-bis(hydroxymethyl)propyl ester
• EINECS 241-613-5
• 17630-08-9
• DTXSID40170110
• NS00025801
• SCHEMBL134077

• Inchi： 1S/C21H42O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(25)26-19-21(16-22,17-23)18-24/h22-24H,2-19H2,1H3
• InChI Key： VURIDHCIBBJUDI-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)CC(CO)(CO)CO

Computed Properties

• Exact Mass: 374.30336
• Monoisotopic Mass: 374.303224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 20
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: 5.5

Experimental Properties

• Density: 1.008
• Boiling Point: 493.5°Cat760mmHg
• Flash Point: 157.6°C
• Refractive Index: 1.481
• PSA: 86.99